Cas no 16110-15-9 (Benz[a]anthracene-7-carboxylic acid)

• Product Name: Benz[a]anthracene-7-carboxylic acid
• CAS No: 16110-15-9
• MF: C₁₉H₁₂O₂
• MW: 272.297385215759
• CID: 1340884
• Update Time: 2024-08-17

Benz[a]anthracene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-7-carboxylic acid

• Inchi： 1S/C19H12O2/c20-19(21)18-15-8-4-2-6-13(15)11-17-14-7-3-1-5-12(14)9-10-16(17)18/h1-11H,(H,20,21)
• InChI Key： NFKZAKQDYURSRF-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C=CC1C2=CC2C(=CC=CC=2)C=1C(O)=O

Computed Properties

• Exact Mass: 272.08376

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Melting Point: 220 °C
• Boiling Point: 554.7±19.0 °C(Predicted)
• PSA: 37.3
• pka: 3.49±0.30(Predicted)